2-{[1-(6-chloro-2-pyridinyl)-1H-1,2,4-triazol-3-yl]methoxy}-N'-[2-(2,4-dichlorophenoxy)ethanimidoyl]benzenecarbohydrazide

• IUPAC Name: N-[(Z)-[1-amino-2-(2,4-dichlorophenoxy)ethylidene]amino]-2-[[1-(6-chloropyridin-2-yl)-1,2,4-triazol-3-yl]methoxy]benzamide
• InChI: InChI=1S/C23H18Cl3N7O3/c24-14-8-9-18(16(25)10-14)35-11-20(27)30-31-23(34)15-4-1-2-5-17(15)36-12-21-28-13-33(32-21)22-7-3-6-19(26)29-22/h1-10,13H,11-12H2,(H2,27,30)(H,31,34)
• InChI Key: DZPWWIWKJXLALR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=C(COC2=C(C=C(C=C2)Cl)Cl)N)OCC3=NN(C=N3)C4=NC(=CC=C4)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C(/COC2=C(C=C(C=C2)Cl)Cl)\N)OCC3=NN(C=N3)C4=NC(=CC=C4)Cl
• Molecular Formula: C23H18Cl3N7O3
• Molecular Weight: 546.8 g/mol

Description

2-{[1-(6-chloro-2-pyridinyl)-1H-1,2,4-triazol-3-yl]methoxy}-N'-[2-(2,4-dichlorophenoxy)ethanimidoyl]benzenecarbohydrazide is a useful research compound. Its molecular formula is C23H18Cl3N7O3 and its molecular weight is 546.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

A study on the synthesis and fungicidal activity of 1,2,4-triazole derivatives, including compounds structurally similar to the specified chemical, revealed notable antifungal properties. These compounds showed moderate to high fungicidal activities against several phytopathogens. In particular, certain derivatives exhibited broad-spectrum antifungal activities, comparable to commercial fungicides, against pathogens like S. sclerotiorum, P. infestans, R. solani, and B. cinerea. The study also involved molecular docking to understand the binding modes of these compounds with fungal enzymes (Bai, Liu, Chenzhang, Xiao, Fu, & Qin, 2020).

Lipase and α-Glucosidase Inhibition

Research involving novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, a close relative of the specified chemical, showed significant lipase and α-glucosidase inhibition activities. These activities are important for potential applications in treating conditions related to enzyme overactivity, like diabetes or obesity (Bekircan, Ülker, & Menteşe, 2015).

Synthesis and Biological Activity of Derivatives

Another study synthesized various 1,2,4-triazole derivatives, including compounds structurally similar to the specified chemical, and investigated their biological activities. This research provided insights into the potential medicinal applications of these derivatives, particularly in targeting specific bacterial strains (Uma, Rajanna, Unnisa, & Saiprakash, 2017).